Cas no 1011397-14-0 (3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 1011397-14-0
• MF: C₁₉H₁₄N₄O₂
• MW: 330.34006357193
• MDL: MFCD09473449
• CID: 3158841
• PubChem ID: 25247551
• Update Time: 2025-05-20

3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• AKOS005167628
• 3-methyl-1-phenyl-6-(pyridin-3-yl)pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1011397-14-0
• 3-Methyl-1-phenyl-6-(3-pyridyl)pyrazolo[3,4-b]pyridine-4-carboxylic acid
• EN300-231397
• LQB39714
• 3-methyl-1-phenyl-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• MFCD09473449
• STK351782
• 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• 3-METHYL-1-PHENYL-6-(3-PYRIDYL)-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXYLIC ACID
• 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• MDL： MFCD09473449
• Inchi： 1S/C19H14N4O2/c1-12-17-15(19(24)25)10-16(13-6-5-9-20-11-13)21-18(17)23(22-12)14-7-3-2-4-8-14/h2-11H,1H3,(H,24,25)
• InChI Key： XFBVGNJKOKKXGS-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=NC=CC=2)N=C2C=1C(C)=NN2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 330.11167570Da
• Monoisotopic Mass: 330.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 527.7±50.0 °C at 760 mmHg
• Flash Point: 273.0±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Recent Advances in the Study of 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS: 1011397-14-0)

In recent years, the compound 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS: 1011397-14-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[3,4-b]pyridine core, has shown promising potential in various therapeutic applications, particularly as a kinase inhibitor. The unique structural features of this molecule, including the presence of a carboxylic acid moiety and a pyridinyl substituent, contribute to its ability to interact with specific biological targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of research involves its role in modulating protein kinase activity. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary findings suggest that 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid exhibits selective inhibition against certain kinase targets, offering a potential avenue for the development of novel therapeutics.

In addition to its kinase inhibitory properties, this compound has also been explored for its potential applications in drug discovery and development. Researchers have employed structure-activity relationship (SAR) studies to optimize its pharmacological profile, aiming to enhance its potency, selectivity, and bioavailability. Computational modeling and molecular docking studies have further provided insights into the binding interactions between this compound and its target proteins, facilitating the rational design of derivatives with improved therapeutic efficacy.

Another notable aspect of recent research is the investigation of the compound's pharmacokinetic and pharmacodynamic properties. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) characteristics, as well as its toxicity profile. These investigations are crucial for determining the compound's suitability for clinical development. Early results indicate that 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid possesses favorable drug-like properties, although further optimization may be required to address potential challenges such as metabolic stability and off-target effects.

Furthermore, the compound's potential as a lead molecule for the treatment of specific diseases has been explored. For instance, recent preclinical studies have demonstrated its efficacy in animal models of cancer, where it has shown the ability to inhibit tumor growth and metastasis. These findings highlight the therapeutic potential of this compound and underscore the need for continued research to fully elucidate its mechanisms of action and clinical applicability.

In conclusion, 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS: 1011397-14-0) represents a promising candidate for further development in the field of chemical biology and pharmaceuticals. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties, exploring its therapeutic potential in additional disease models, and advancing it toward clinical trials. The insights gained from these efforts will contribute to the broader understanding of kinase inhibitors and their applications in medicine.